N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide

• IUPAC Name: N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-4-(2,5-dioxopyrrolidin-1-yl)benzamide
• InChI: InChI=1S/C27H22N4O4S2/c1-15(32)30-13-12-18-21(14-30)37-27(24(18)26-28-19-4-2-3-5-20(19)36-26)29-25(35)16-6-8-17(9-7-16)31-22(33)10-11-23(31)34/h2-9H,10-14H2,1H3,(H,29,35)
• InChI Key: UEFXRPTYDOSRMK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C(C1)SC(=C2C3=NC4=CC=CC=C4S3)NC(=O)C5=CC=C(C=C5)N6C(=O)CCC6=O
• Molecular Formula: C27H22N4O4S2
• Molecular Weight: 530.6 g/mol

Description

N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide is a useful research compound. Its molecular formula is C27H22N4O4S2 and its molecular weight is 530.62. The purity is usually 95%.
BenchChem offers high-quality N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Enzyme Inhibition and Cancer Research Research on substituted benzamides, such as those inhibiting the vascular endothelial growth factor receptor-2 (VEGFR-2), suggests potential applications in cancer therapy. These compounds have shown efficacy in inhibiting kinase activity, which is crucial for tumor growth and metastasis. Studies indicate that these analogues possess excellent kinase selectivity, favorable pharmacokinetic properties, and robust in vivo efficacy in human carcinoma models (Borzilleri et al., 2006).

Synthesis and Biological Activity The synthesis of novel pyridine and fused pyridine derivatives, starting from specific hydrazinyl compounds, has led to the creation of molecules with antimicrobial and antioxidant activities. These studies highlight the compound's potential in developing new therapeutic agents with specific biological activities (Flefel et al., 2018).

Molecular Docking and Drug Design Incorporating benzothiazole and similar heterocycles into drug design has been a focus of research due to their promising binding energies and interactions with target proteins. Such studies underscore the compound's relevance in designing drugs with specific molecular targets, especially in antimalarial and antiviral (including COVID-19) therapies (Fahim & Ismael, 2021).

Electrochemical Synthesis and Materials Science The compound's structural components, such as benzothiazoles and thiazolopyridines, are involved in electrochemical syntheses leading to materials with significant applications in electronics and photonics. These materials exhibit unique properties like fast switching times and high coloration efficiency, indicating potential use in electrochromic devices (Ming et al., 2015).

Antimicrobial and Antioxidant Research Several studies on derivatives incorporating thiazole and pyridine moieties have revealed potent antimicrobial and antioxidant properties. This research indicates potential applications in developing new antimicrobial agents and antioxidants, which are crucial in pharmaceuticals and food preservation (Patel & Patel, 2015).